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Compound of Interest

Compound Name: 6-nitro-1H-indole-2-carboxylic Acid

Cat. No.: B082490 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents is paramount. This guide provides detailed, step-by-step

procedures for the proper disposal of 6-nitro-1H-indole-2-carboxylic acid, ensuring laboratory

safety and environmental compliance. Under no circumstances should this chemical be

disposed of down the drain or mixed with general waste.[1][2] The primary and required

method of disposal is through a licensed hazardous waste disposal facility.[1]

Hazard Profile and Safety Precautions
Before handling 6-nitro-1H-indole-2-carboxylic acid for disposal, it is crucial to be aware of

its associated hazards. While specific toxicological data for this exact compound is limited, the

presence of the nitroaromatic group suggests it should be handled as a toxic substance.[2] The

closely related compound, 6-nitroindole-2-carboxylic acid, is classified as a skin and eye irritant

and may cause respiratory irritation.[1][2][3] Therefore, appropriate personal protective

equipment (PPE) must be worn at all times.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side shields or goggles.[4]

Hand Protection: Chemical-resistant gloves.[1]

Body Protection: A lab coat or long-sleeved clothing.[1][4]
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All handling of the solid material should be conducted in a well-ventilated area or a chemical

fume hood to minimize the risk of inhaling dust.[1]

Quantitative Hazard Data Summary
The following table summarizes the hazard classifications for the closely related compound, 6-

nitroindole-2-carboxylic acid, which should be considered as a primary reference for safety

protocols.

Hazard Class Hazard Category GHS Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[1][2]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation[1][2]

Experimental Protocol: Waste Disposal Procedure
This protocol details the necessary steps for the proper management and disposal of 6-nitro-
1H-indole-2-carboxylic acid waste from the point of generation to its final collection.

1. Waste Minimization: Before commencing any experiment, carefully calculate the required

quantities of 6-nitro-1H-indole-2-carboxylic acid to avoid preparing excess solutions and

generating unnecessary waste.[1]

2. Waste Segregation: Proper segregation is critical to prevent dangerous chemical reactions.

[1]

Do not mix 6-nitro-1H-indole-2-carboxylic acid waste with incompatible materials such as

strong oxidizing agents, strong bases, or amines.[1][5] Aromatic nitro compounds can react

violently with bases.[2]

Collect solid waste in a separate container from liquid waste.
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If the compound is dissolved in a solvent, segregate the waste based on the solvent's

properties (e.g., halogenated or non-halogenated).[1]

3. Waste Container Labeling: Properly label the hazardous waste container. The label must

include:

The words "Hazardous Waste".

The full chemical name: "6-nitro-1H-indole-2-carboxylic Acid".

A clear indication of the hazards (e.g., "Irritant", "Toxic").[1]

The accumulation start date.

The name of the principal investigator and the specific laboratory location.[1]

4. Temporary Storage in a Satellite Accumulation Area (SAA): Store the labeled waste

container in a designated Satellite Accumulation Area within the laboratory, at or near the point

of generation.[1]

The SAA must include secondary containment, such as a chemical-resistant tray or bin, to

contain any potential leaks or spills.[1]

Keep the waste container securely closed at all times, except when adding waste.[1]

5. Arranging for Waste Pickup: Once the waste container is full, or has reached the maximum

allowable accumulation time as per your institution's policy, arrange for its collection by a

licensed hazardous waste contractor.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 6-nitro-1H-indole-2-carboxylic acid.
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Figure 1: Disposal Workflow for 6-nitro-1H-indole-2-carboxylic Acid
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Caption: Disposal Workflow for 6-nitro-1H-indole-2-carboxylic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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